Ethyl 2-(2-propanoylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate

• IUPAC Name: ethyl 2-(2-propanoylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C14H17N3O5S2/c1-3-12(18)16-14-17(8-13(19)22-4-2)10-6-5-9(24(15,20)21)7-11(10)23-14/h5-7H,3-4,8H2,1-2H3,(H2,15,20,21)
• InChI Key: USWDPJYIHTYXSH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2=C(S1)C=C(C=C2)S(=O)(=O)N)CC(=O)OCC
• Molecular Formula: C14H17N3O5S2
• Molecular Weight: 371.4 g/mol
• CAS No.: 865248-11-9

Description

Ethyl 2-(2-propanoylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate is a useful research compound. Its molecular formula is C14H17N3O5S2 and its molecular weight is 371.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Behavior

• Tautomeric Behavior and Decomposition : Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, a related compound, exists as a mixture of two tautomers and decomposes to (1,2-benzisothiazol-3-yl)acetonitrile under certain conditions (Carrington et al., 1972).
• Synthesis of Novel Compounds : Novel compounds such as Ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate have been synthesized, demonstrating the versatility of these benzothiazole derivatives in creating new chemical entities (Nassiri & Milani, 2020).

Application in Heterocyclic Chemistry

• Development of Pyrimido[1,6-α]benzimidazole-1,3(2H,5H)-diones : The interaction of ethyl 1H-benzimidazole-2-acetate with isocyanates led to the synthesis of these novel compounds, showcasing the application in heterocyclic chemistry (Badawey et al., 1989).

Reactions with Other Chemical Entities

• Formation of Sulfenylimines : Ethyl 2-(2-acetyl- or 2-formyl-amidothiazol-4-yl)-2-tosyloxyiminoacetate, a related compound, reacts with thiols to form sulfenylimines, indicating potential in organic synthesis (Rezessy et al., 1991).

Synthesis of Benzothiazole Derivatives

• Creation of 2-(2-Sulfanyl-4H-3,1-benzothiazin-4-yl)acetic Acid Derivatives : Demonstrates the ability to synthesize complex benzothiazole derivatives under mild conditions (Fukamachi et al., 2011).

Antimicrobial and Antifungal Properties

• Synthesis and Biological Evaluation : Ethyl-1H-benzotriazol-1-acetate and its derivatives have been evaluated for antifungal activity, highlighting the biological application of these compounds (Toraskar et al., 2009).

Structural and Spectroscopic Analysis

• Characterization of Novel Compounds : Studies have been conducted on the synthesis and characterization of compounds like ethyl 2-(2-(thiazol-4-yl)-1H-benzimidazol-1-yl)acetate, providing insights into their structural and spectroscopic properties (El Foujji et al., 2020).